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Compound of Interest

Compound Name: 2-Benzyloxybenzyl alcohol

Cat. No.: B1265460

Physical Properties of 2-Benzyloxybenzyl
Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 2-
Benzyloxybenzyl alcohol, a key intermediate in various synthetic organic processes. The
focus is on its melting and boiling points, critical parameters for its purification, handling, and
application in research and development.

Core Physical Properties

The physical state of 2-Benzyloxybenzyl alcohol under standard conditions is a solid. Key
gquantitative data regarding its thermal properties are summarized in the table below.

Physical Property Value Conditions
Melting Point 36.5-37.5°C Not Specified
Melting Point 37°C Not Specified
Boiling Point 155 °C at 4 mmHg

Experimental Protocols
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The determination of accurate melting and boiling points is fundamental to characterizing a
chemical compound. While specific experimental data for the determination of these values for
2-Benzyloxybenzyl alcohol are not detailed in the immediate literature, the following standard
methodologies are routinely employed for such organic solids.

Melting Point Determination (Thiele Tube Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A common and effective method for its determination is the use of a Thiele tube.[1][2][3]

[4]

Methodology:

Sample Preparation: A small, finely powdered sample of 2-Benzyloxybenzyl alcohol is
packed into a capillary tube, which is sealed at one end.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then inserted into a Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil).[1][3][6]

e Heating: The side arm of the Thiele tube is gently heated. The unique shape of the tube
facilitates the circulation of the oil via convection, ensuring uniform temperature distribution.

[21[3][4][6]

o Observation: The temperature is carefully monitored. The melting point range is recorded
from the temperature at which the first drop of liquid appears to the temperature at which the
entire sample has liquefied.[2][6] A narrow melting point range (typically 0.5-1°C) is indicative
of a pure compound.

Boiling Point Determination (Siwoloboff Method)

For substances that are liquid at or near room temperature, or for determining the boiling point
of a liquefied solid, the Siwoloboff method provides a reliable microscale approach.[7]

Methodology:

o Sample Preparation: A small amount of the liquid sample is placed in a fusion tube. A
capillary tube, sealed at one end, is then inverted and placed inside the fusion tube.[7][8][9]
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e Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable bath, such as a Thiele tube.[2][7]

» Heating and Observation: The apparatus is heated, causing the air trapped in the capillary
tube to expand and exit as a stream of bubbles. Heating is then discontinued.[7]

» Boiling Point Determination: As the apparatus cools, the point at which the liquid is drawn
into the capillary tube is recorded as the boiling point. This occurs when the vapor pressure
of the sample equals the external pressure.[7][10]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound like 2-Benzyloxybenzyl alcohol.
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Workflow for Physical Property Determination
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Caption: A logical workflow for determining the melting and boiling points of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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